Cas no 1035840-13-1 (4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride)

4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride structure
1035840-13-1 structure
Product Name:4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride
CAS No:1035840-13-1
MF:C12H14ClN3O2
MW:267.711461544037
MDL:MFCD09701629
CID:1085336
PubChem ID:25219084
Update Time:2025-04-20

4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-(5-Chlorobenzo[d]oxazol-2-yl)morpholin-2-yl)methanamine
    • [4-(5-chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methanamine
    • 1-[4-(5-chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methanamine
    • 1035840-13-1
    • EN300-232073
    • AKOS000321650
    • AKOS016342048
    • [4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]METHANAMINE
    • CS-0270669
    • STK400250
    • ALBB-003835
    • CHEMBL4583888
    • 4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride
    • MDL: MFCD09701629
    • Inchi: 1S/C12H14ClN3O2/c13-8-1-2-11-10(5-8)15-12(18-11)16-3-4-17-9(6-14)7-16/h1-2,5,9H,3-4,6-7,14H2
    • InChI Key: XWNXQWYCGICPDT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(N1CCOC(CN)C1)O2

Computed Properties

  • Exact Mass: 267.0774544g/mol
  • Monoisotopic Mass: 267.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.5Ų

4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-ylmethylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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(4-(5-chlorobenzo[d]oxazol-2-yl)morpholin-2-yl)methanamine
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Chemenu
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Chemenu
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TRC
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TRC
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TRC
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[4-(5-Chloro-1,3-benzoxazol-2-yl)morpholin-2-yl]methylamine hydrochloride
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Enamine
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Enamine
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